Cas no 60195-67-7 ( )

• Product Name: &nbsp
• CAS No: 60195-67-7
• MF: C₅₃H₇₈O₁₁
• MW: 891.179837703705
• CID: 951383
• PubChem ID: 319229
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• GNIDIA B644130K212 ORIGIN
• Gnidilatin 20-palmitate
• NSC-261425
• 60195-67-7
• DTXSID20312758
• NSC261425
•  

• Inchi： 1S/C53H78O11/c1-7-9-11-13-15-16-17-18-19-20-21-23-28-32-41(54)59-35-49-45(61-49)42-46-52(36(3)4)44(60-47(56)39-30-26-25-27-31-39)38(6)53(42,40-34-37(5)43(55)51(40,58)48(49)57)64-50(62-46,63-52)33-29-24-22-14-12-10-8-2/h25-27,30-31,34,38,40,42,44-46,48,57-58H,3,7-24,28-29,32-33,35H2,1-2,4-6H3
• InChI Key： CQUDIRZDAJTGMG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(OCC12C(O)C3(C(C=C(C3=O)C)C34C(C5C(C(=C)C)(C(C3C)OC(C3C=CC=CC=3)=O)OC(O4)(CCCCCCCCC)O5)C1O2)O)=O

Computed Properties

• Exact Mass: 890.55441330g/mol
• Monoisotopic Mass: 890.55441330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 64
• Rotatable Bond Count: 29
• Complexity: 1670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.1
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids